![molecular formula C16H10FN3OS B5564580 5-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5564580.png)
5-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one, also known as FPyTP, is a novel heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Synthesis and Fungicidal Activities
The synthesis of novel fluorine-containing derivatives of thieno[2,3-d]pyrimidin-4(3H)-ones, including structures similar to the compound , has been reported. These compounds have shown inhibition activities against pathogens like Rhizoctonia solani and Botrytis cinerea at certain dosages, indicating potential fungicidal applications (Ren, Cui, He, & Gu, 2007).
Advanced Synthesis Techniques
Research has also focused on developing advanced synthesis techniques for thieno[2,3-d]pyrimidin-4(3H)-ones. A catalytic four-component reaction has been described as a green approach to synthesize this class of compounds, highlighting a method with reduced environmental impact and improved step economy (Shi et al., 2018).
Antimicrobial and Anti-inflammatory Agents
The synthesis and biological evaluation of thienopyrimidine derivatives have demonstrated significant antimicrobial and anti-inflammatory activities. This suggests the potential of these compounds in developing new treatments against various bacterial infections and conditions involving inflammation (Tolba, El-Dean, Ahmed, & Hassanien, 2018).
Molecular Characterization and Structural Analysis
Detailed molecular characterization and structural analysis have been performed on similar compounds. For instance, the crystal structure of 2-butylamino-3-(4-fluorophenyl)-6,8-diphenyl-3,5,6,8-tetrahydro-4H-thiopyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one has been described, providing insights into the molecular geometry and potential interactions relevant to its biological activity (Li, Li, Wang, & Zhong, 2007).
Anticancer Activity
Compounds with the thieno[2,3-d]pyrimidin-4(3H)-one core have been synthesized and evaluated for their anticancer activity, showing promise in targeting various cancer cell lines. This research direction underscores the potential therapeutic applications of such compounds in oncology (Holla, Rao, Sarojini, & Akberali, 2004).
properties
IUPAC Name |
5-(4-fluorophenyl)-3-pyrrol-1-ylthieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10FN3OS/c17-12-5-3-11(4-6-12)13-9-22-15-14(13)16(21)20(10-18-15)19-7-1-2-8-19/h1-10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCHQMYDPNSQDTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)N2C=NC3=C(C2=O)C(=CS3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.